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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437

An In-Depth Technical Guide to Acid Brown 283

This technical guide provides a comprehensive overview of Acid Brown 283, a synthetic dye
with significant applications in various industries. The information is tailored for researchers,
scientists, and professionals involved in drug development and other fields where such
compounds are of interest.

Chemical Identity and Structure

Acid Brown 283 is classified as a single azo, 1:2 metal complex dye.[1][2][3][4] Its CAS
Registry Number is 12219-66-8.[1][2][5][6][7] It is also identified by the C.I. (Colour Index)
Name: Acid Brown 283.[2][8] While the precise molecular formula and weight are not
consistently specified across public sources, it is known to be a complex organic molecule.[1]
[31[4][5][8] The dye appears as a brown powder and is soluble in water.[2][5][6]

Physicochemical Properties

A summary of the key physicochemical properties of Acid Brown 283 is presented in the table
below.
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Property Value Reference(s)
Physical Appearance Brown Powder [2][5]

Hue Reddish Brown [2]

Solubility in Water 50 g/L [9]

Dye Content >98% [2]

Light Fastness 6-7 [2][°]

Washing Fastness (E) 4 9]

Washing Fastness (C) 5 9]

Washing Fastness (N) 4-5 [9]

Applications and Methodologies

Acid Brown 283 is primarily utilized as a dye for various materials due to its excellent color
fastness and dyeing properties.[10][11]

Textile and Leather Dyeing

The primary application of Acid Brown 283 is in the dyeing of protein fibers such as wool and
silk, as well as polyamides like nylon.[9][12] It is also used for coloring leather.[2][10][12] The
dyeing process with acid dyes typically involves an acidic environment to facilitate the
electrostatic interaction between the anionic dye molecules and the cationic groups within the
fibers.[9]

A kinetic study on the degradation of the related Acid Brown 83 dye provides insights into
experimental setups that could be adapted for studying Acid Brown 283.[13] For instance,
solutions of the dye at specific concentrations (e.g., 125 mg/L) can be prepared for various
treatments and analyses.[13]

Chromatographic Analysis

Acid Brown 283 can be used in chromatographic analysis, although specific protocols are not
detailed in the provided search results.[6]
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Logical Relationship of Properties and Applications

The following diagram illustrates the relationship between the chemical nature of Acid Brown

283 and its primary applications.
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Caption: Properties and applications of Acid Brown 283.
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Safety and Handling

Acid Brown 283 is considered harmful if swallowed and may cause irritation to the skin, eyes,
and respiratory system.[14] It is recommended to use personal protective equipment, such as
gloves and goggles, and to ensure adequate ventilation when handling this chemical.[6] The
material should be stored in a cool, dry, and well-ventilated area away from strong oxidizing
and reducing agents.[6][14] For detailed safety information, the Material Safety Data Sheet
(MSDS) should be consulted.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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